Cas no 84596-06-5 (3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-)
84596-06-5 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-
CAS No:84596-06-5
MF:C12H8ClN3
MW:229.665020942688
CID:666842
PubChem ID:13242642
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-
- 2-amino-5-(4-chlorophenyl)pyridine-3-carbonitrile
- 84596-06-5
- SCHEMBL11011540
- 2-AMINO-5-(4-CHLOROPHENYL)-3-PYRIDINECARBONITRILE
- DTXSID30531397
- FKPDXOLQFRRISW-UHFFFAOYSA-N
-
- Inchi: 1S/C12H8ClN3/c13-11-3-1-8(2-4-11)10-5-9(6-14)12(15)16-7-10/h1-5,7H,(H2,15,16)
- InChI Key: FKPDXOLQFRRISW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=NC(=C(C#N)C=1)N
Computed Properties
- Exact Mass: 229.0406750g/mol
- Monoisotopic Mass: 229.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 62.7Ų
3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
84596-06-5 (3-Pyridinecarbonitrile, 2-amino-5-(4-chlorophenyl)-) Related Products
- 71493-76-0(2-Amino-4-methylpyridine-3-carbonitrile)
- 60138-76-3(2-(Dimethylamino)nicotinonitrile)
- 23612-57-9((2-Aminopyridin-3-yl)methanol)
- 4214-73-7(6-aminopyridine-3-carbonitrile)
- 21392-51-8(2-Amino-4,5-dimethyl-1H-pyrrole-3-carbonitrile)
- 42182-27-4(2-aminopyridine-4-carbonitrile)
- 52583-87-6(2-(methylamino)pyridine-3-carbonitrile)
- 24517-64-4(2-aminopyridine-3-carbonitrile)
- 1603-40-3(3-methylpyridin-2-amine)
- 1603-41-4(5-methylpyridin-2-amine)
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